Cas no 1786-05-6 (2H-1-Benzopyran-2-one,4-hydroxy-3-phenyl-)

2H-1-Benzopyran-2-one,4-hydroxy-3-phenyl- structure
1786-05-6 structure
Product Name:2H-1-Benzopyran-2-one,4-hydroxy-3-phenyl-
CAS No:1786-05-6
MF:C15H10O3
MW:238.238104343414
CID:146389
PubChem ID:54688870
Update Time:2025-04-19

2H-1-Benzopyran-2-one,4-hydroxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-hydroxy-3-phenyl-
    • 4-hydroxy-3-phenylchromen-2-one
    • 4-HYDROXY-3-PHENYLCOUMARIN
    • 2H-1-Benzopyran-2-one,4-hydroxy-3-phenyl
    • 3-phenyl-4-hydroxycoumarin
    • 4-Hydroxy-3-phenyl-2H-1-benzopyran-2-one
    • 4-Hydroxy-3-phenyl-2H-chromen-2-one
    • 4-hydroxy-3-phenyl-chromen-2-one
    • COUMARIN,4-HYDROXY-3-PHENYL
    • 3-phenyl-4-hydroxy-coumarin
    • 4-hydroxy-3-phenyl-coumarin
    • Oprea1_855909
    • 3-Phenyl-chroman-2,4-dione
    • NSC 251152
    • CBHMYFPBBDCWSY-UHFFFAOYSA-N
    • CCG-249870
    • BRN 1285893
    • isoflavonol
    • 121928-09-4
    • 85LW4K48E8
    • AB-337/40897009
    • 3-Phenyl-2H-1-benzopyran-2,4(3H)-dione
    • NSC-251152
    • 1786-05-6
    • CHEMBL64744
    • 5-18-02-00279 (Beilstein Handbook Reference)
    • DTXSID40170514
    • SCHEMBL2318320
    • AKOS024325098
    • 2-Hydroxy-3-phenyl-4H-1-benzopyran-4-one
    • 2H-1-Benzopyran-2-one, 4-hydroxy-3-phenyl-
    • FT-0702352
    • SCHEMBL669375
    • COUMARIN, 4-HYDROXY-3-PHENYL-
    • G85780
    • Inchi: 1S/C15H10O3/c16-14-11-8-4-5-9-12(11)18-15(17)13(14)10-6-2-1-3-7-10/h1-9,16H
    • InChI Key: CBHMYFPBBDCWSY-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C=CC=CC=2)=C(C2C=CC=CC1=2)O)=O

Computed Properties

  • Exact Mass: 238.06300
  • Monoisotopic Mass: 238.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.367
  • Boiling Point: 393.7°Cat760mmHg
  • Flash Point: 151.5°C
  • Refractive Index: 1.679
  • PSA: 50.44000
  • LogP: 3.16560

2H-1-Benzopyran-2-one,4-hydroxy-3-phenyl- Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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